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Compound of Interest

Compound Name: 3,5-Diethynylpyridine

Cat. No.: B1337693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of 3,5-diethynylpyridine, a

valuable building block in medicinal chemistry and materials science. The synthesis is

presented as a two-step process, beginning with the preparation of the precursor 3,5-

dibromopyridine, followed by a double Sonogashira coupling reaction to introduce the ethynyl

functionalities. This whitepaper details the experimental protocols, presents quantitative data in

a structured format, and includes visualizations of the synthetic pathway and experimental

workflow.

Synthesis of the Precursor: 3,5-Dibromopyridine
The initial step involves the synthesis of 3,5-dibromopyridine from pyridine. This reaction

proceeds via an electrophilic aromatic substitution.

Experimental Protocol: Bromination of Pyridine
A solution of pyridine in the presence of concentrated sulfuric acid and thionyl chloride is

heated to reflux. Bromine is then added dropwise over an extended period. The reaction

mixture is heated to 130°C. Completion of the reaction can be monitored by the disappearance

of the red-brown bromine color. The crude product is isolated by steam distillation and purified

by recrystallization from methanol.[1]

Quantitative Data: Synthesis of 3,5-Dibromopyridine
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Parameter Value Reference

Starting Material Pyridine [1]

Reagents
Bromine, Concentrated

Sulfuric Acid, Thionyl Chloride
[1]

Reaction Temperature 130°C [1]

Reaction Time 10 hours (for bromine addition) [1]

Yield ~82% [1]

Synthesis of 3,5-Diethynylpyridine via Sonogashira
Coupling
The core of the synthesis involves a palladium-catalyzed cross-coupling reaction, specifically

the Sonogashira coupling. This reaction couples the 3,5-dibromopyridine with a protected

acetylene, typically (trimethylsilyl)acetylene, followed by the removal of the protecting groups.

Reaction Scheme
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3,5-Dibromopyridine

3,5-Bis(trimethylsilylethynyl)pyridine

Pd catalyst, Cu(I) cocatalyst, Base

TMS-acetylene

3,5-DiethynylpyridineDeprotection (e.g., TBAF or K2CO3/MeOH)
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Step 1: Sonogashira Coupling

Step 2: Deprotection

Combine 3,5-dibromopyridine,
 catalyst, cocatalyst, and base in solvent

Add (trimethylsilyl)acetylene

Stir at appropriate temperature

Monitor reaction by TLC/GC

Work-up and purification
(Filtration, Extraction, Column Chromatography)

Dissolve intermediate in solvent

Isolated Intermediate

Add deprotecting agent
(TBAF or K2CO3)

Stir at room temperature

Monitor reaction by TLC

Work-up and purification
(Solvent Removal, Column Chromatography)

K

Final Product:
3,5-Diethynylpyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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